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Compound of Interest

Compound Name: 3-Formyl-6-nitrochromone

Cat. No.: B181363 Get Quote

Essential Safety and Handling Guide for 3-Formyl-6-
nitrochromone
This guide provides crucial safety, operational, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals, who handle

3-Formyl-6-nitrochromone. Adherence to these protocols is vital for ensuring personal safety

and minimizing environmental risk.

Chemical Identifier:

Product Name: 3-Formyl-6-nitrochromone

CAS Number: 42059-80-3

Synonyms: 6-Nitro-4-oxo-4H-1-benzopyran-3-carboxaldehyde, 6-nitrochromone-3-

carboxaldehyde[1][2]

Hazard Identification and Personal Protective Equipment
3-Formyl-6-nitrochromone is classified as a hazardous substance that can cause irritation to

the eyes, skin, and respiratory system[1]. There is also limited evidence of potential cumulative

health effects following exposure[1]. Therefore, a comprehensive approach to safety,

combining engineering controls with appropriate Personal Protective Equipment (PPE), is

mandatory.
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Summary of Required Personal Protective Equipment:

PPE Category Item
Specifications and
Standards

Eye Protection Safety Goggles/Eyeshields

Must be worn at all times in the

laboratory. Should conform to

EN 166 or OSHA 29 CFR

1910.133 standards.[3]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[3]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

choice for short-term

protection. Always inspect

gloves for integrity before each

use and replace them

immediately upon

contamination.[3] Gloves

should be tested to a relevant

standard (e.g., EN 374, US

F739)[1].

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[3]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator (e.g., N95)

if dust formation is likely or

when working outside of a

fume hood.[3]

Operational Plan for Safe Handling
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A systematic workflow is essential when working with 3-Formyl-6-nitrochromone to minimize

exposure risk.

1. Preparation and Engineering Controls:

All handling of 3-Formyl-6-nitrochromone powder must occur within a certified chemical

fume hood to minimize inhalation exposure.[3]

Ensure that a calibrated eyewash station and a safety shower are readily accessible and

unobstructed.[3]

Verify the functionality of all equipment before commencing work.

2. Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust.[3]

Use anti-static weighing paper or a container that minimizes the generation of airborne

particles.

Avoid creating dust clouds during handling.[1]

3. During the Experiment:

Keep all containers with 3-Formyl-6-nitrochromone clearly and accurately labeled.[1]

Avoid direct contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

4. Storage:

Store 3-Formyl-6-nitrochromone in its original, tightly sealed container in a cool, dry, and

well-ventilated area.[1][4]

Store away from incompatible materials and foodstuff containers.[1]
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Protect containers from physical damage and inspect them regularly for leaks.[1]

Disposal Plan
Proper disposal of 3-Formyl-6-nitrochromone and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste material, including unused product and contaminated

consumables (e.g., gloves, weighing paper, pipette tips), in a dedicated, clearly labeled, and

sealed hazardous waste container.

Disposal Method: Dispose of the chemical waste through a licensed and certified hazardous

waste management facility.[1]

Acceptable disposal methods may include burial in a specifically licensed landfill for

chemical and pharmaceutical wastes or incineration in a licensed apparatus after mixing

with a suitable combustible material.[1]

Container Decontamination: Decontaminate empty containers before disposal. Observe all

label safeguards until the containers are thoroughly cleaned or destroyed.[1]

Emergency Procedures
Immediate and appropriate action is required in the event of an emergency involving 3-Formyl-
6-nitrochromone.

Spill Management Protocol:

Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate spill area.

[1]

Ventilate: Ensure the area is well-ventilated. If the spill is within a fume hood, keep it running.

Don PPE: Before attempting to clean the spill, put on the appropriate PPE as outlined in the

table above, including respiratory protection.[1]

Contain and Clean the Spill:
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For a solid spill, use dry clean-up procedures. Carefully sweep or vacuum up the material,

avoiding actions that could generate dust.[1]

Place the collected material into a labeled, sealed container for hazardous waste disposal.

[1]

Decontaminate: Wash the spill area down with a large amount of water and prevent runoff

into drains.[1]

First Aid Measures:

If Inhaled: Move the person into fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[5]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek

medical help.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[5]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Visual Workflow and Emergency Diagrams
The following diagrams provide a visual representation of the standard operating procedures

for handling 3-Formyl-6-nitrochromone and the immediate actions to take in an emergency.
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Caption: Workflow for Safely Handling 3-Formyl-6-nitrochromone.
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Caption: Immediate Emergency Response for 3-Formyl-6-nitrochromone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3-Formyl-6-
nitrochromone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181363#personal-protective-equipment-for-handling-
3-formyl-6-nitrochromone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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